Cas no 1956327-45-9 (1H-Pyrrolo[3,2-c]pyridine-3-carboxamide, 6-chloro-)

6-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxamide is a heterocyclic organic compound featuring a fused pyrrolopyridine core with a chloro substituent at the 6-position and a carboxamide functional group at the 3-position. This structure imparts significant potential as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its rigid bicyclic framework and electron-rich nitrogen atoms enhance binding affinity in medicinal chemistry applications, while the chloro and carboxamide groups offer sites for further functionalization. The compound is valued for its synthetic utility in constructing complex scaffolds for drug discovery, particularly in targeting kinase inhibitors and other therapeutic agents. High purity and well-defined reactivity ensure consistent performance in research applications.

1H-Pyrrolo[3,2-c]pyridine-3-carboxamide, 6-chloro- structure

1956327-45-9 structure

Product Name:1H-Pyrrolo[3,2-c]pyridine-3-carboxamide, 6-chloro-

CAS No:1956327-45-9

MF:C₈H₆ClN₃O

MW:195.605740070343

CID:5192532

Update Time:2025-06-03

1H-Pyrrolo[3,2-c]pyridine-3-carboxamide, 6-chloro- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[3,2-c]pyridine-3-carboxamide, 6-chloro-
- Inchi： 1S/C8H6ClN3O/c9-7-1-6-4(2-12-7)5(3-11-6)8(10)13/h1-3,11H,(H2,10,13)
- InChI Key： KJDQPUNDNKGTTK-UHFFFAOYSA-N
- SMILES： C1=NC(Cl)=CC2NC=C(C(N)=O)C1=2

1H-Pyrrolo[3,2-c]pyridine-3-carboxamide, 6-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM513407-1g	6-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxamide	1956327-45-9	97%	1g	$1240	2023-03-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD457393-1g	6-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxamide	1956327-45-9	97%	1g	￥8575.0	2023-03-12

1H-Pyrrolo[3,2-c]pyridine-3-carboxamide, 6-chloro- Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445

Additional information on 1H-Pyrrolo[3,2-c]pyridine-3-carboxamide, 6-chloro-

Recent Advances in the Study of 1H-Pyrrolo[3,2-c]pyridine-3-carboxamide, 6-chloro- (CAS: 1956327-45-9)

The compound 1H-Pyrrolo[3,2-c]pyridine-3-carboxamide, 6-chloro- (CAS: 1956327-45-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrrolopyridine scaffold, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have focused on the synthesis and optimization of 1H-Pyrrolo[3,2-c]pyridine-3-carboxamide, 6-chloro-, with an emphasis on improving its yield, purity, and pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. This advancement is particularly relevant for industrial-scale production, addressing previous challenges related to cost and reproducibility.

In addition to synthetic improvements, the biological activity of this compound has been a focal point of research. Preclinical studies have demonstrated its potential as a kinase inhibitor, with notable efficacy against specific cancer cell lines. For instance, a study published in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. These findings suggest that 1H-Pyrrolo[3,2-c]pyridine-3-carboxamide, 6-chloro-, could serve as a promising candidate for targeted cancer therapies.

Further investigations have explored the compound's pharmacokinetic and safety profiles. A recent in vivo study conducted by researchers at a leading pharmaceutical institute reported favorable bioavailability and low toxicity in rodent models. These results underscore the compound's potential for further development into clinical trials, pending additional optimization and validation.

In summary, 1H-Pyrrolo[3,2-c]pyridine-3-carboxamide, 6-chloro- (CAS: 1956327-45-9) represents a versatile and promising molecule in drug discovery. Its synthetic accessibility, combined with its demonstrated biological activity, positions it as a valuable asset for future therapeutic innovations. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine.